Cas no 2218-94-2 (Nitron)

• Product Name: Nitron
• CAS No: 2218-94-2
• MF: C₂₀H₁₆N₄
• MW: 312.36784362793
• MDL: MFCD00005174
• CID: 84193
• PubChem ID: 87573579
• Update Time: 2025-04-18

Nitron Chemical and Physical Properties

Names and Identifiers

• 1,4-diphenyl-3-(phenylammonio)-1H-1,2,4-triazolium
• Nitron
• 1,4-diphenyl-1H-1,2,4-triazolium
• 1,4-diphenyl-3-(phenylamino)-1H-1,2,4-triazolium
• 1,4-diphenyl-3-(phenylamino)-triazol
• 1,4-DIPHENYL-3,5-ENDOANILO-1,2,4-TRIAZOLINE
• 1,4-Diphenyl-endoanilino-dihydrotriazole
• 3-anilino-1,4-diphenyl-[1,2,4]triazolium betaine
• 3-Anilino-1,4-diphenyl-[1,2,4]triazolium-betain
• 3-phenylamin-N-ylide
• Nitron(analytical reagent)
• 1,4-Diphenyl-3-(phenylamino)-1H-1,2,4-triazolium inner salt
• 90IM4Z883Z
• 4,5-Dihydro-2,4-diphenyl-5-phenylimino-1H-1,2,4-triazolium inner salt
• 1H-1,2,4-Triazolium, 1,4-diphenyl-3-(phenylamino)-, hydroxide, inner salt
• 1,4-diphenyl-3-(phenylazamethylene)-1,2,4-triazoline
• 4H-1,2,4-Triazolium, 1,4-diphenyl-3-(phenylamino)-, inner salt
• 1,4-Diphenyl-3-phenylamino-1,2,4-triazolium hydroxide inner salt
• 1,4-DIPHENYL-3-(PHENYLAMINO)-4H-1,2,4-TRIAZOLIUM INNER SALT
• Nitron, for spectrophotometric det. of nitrate and perchlorate, >=97.0%
• DTXSID5062269
• N,1,4-triphenyl-4-aza-1-azonia-2-azanidacyclopent-5-en-3-imine
• MFCD00005174
• UNII-90IM4Z883Z
• NITRON [MI]
• 4,5-Dihydro-2,4-diphenyl-5-(phenylimino)-1H-1,2,4-triazolium hydroxide inner salt
• EINECS 218-724-2
• 1,4-diphenyl-3-(phenylamino)-1h-1,2,4-triazolium inner salt
• J-014577
• HMS1536P07
• NCGC00174856-01
• 2218-94-2
• SCHEMBL145319
• N0211
• AKOS015995647
• NS00093639
• NITRON (ANALYTICAL REAGENT)
• 487-88-7
• Nitron, 98%
• NSC 5038
• CHEMBL3729429
• Q2134581
• AKOS016354043
• 2,3,5,6-Tetraazabicyclo(2.1.1)hex-1-ene, 3,5,6-triphenyl-
• 1H-1,2,4-Triazolium, 1,4-diphenyl-3-(phenylamino)-, inner salt
• D91656
• (5Z)-2,4-diphenyl-5-(phenylimino)-4,5-dihydro-1,2,4-triazol-2-ium-1-ide
• STL257047
• STL301907
• inverted exclamation markY98% pound T pound(c)
• (5Z)-2,4-diphenyl-5-(phenylimino)-2,5-dihydro-1,2,4-triazol-4-ium-1-ide

• MDL： MFCD00005174
• Inchi： 1S/C20H16N4/c1-4-10-17(11-5-1)21-20-22-24(19-14-8-3-9-15-19)16-23(20)18-12-6-2-7-13-18/h1-16H/b21-20+
• InChI Key： CWGBFIRHYJNILV-QZQOTICOSA-N
• SMILES： N1(/C(=N/C2C=CC=CC=2)/[N-][N+](C2C=CC=CC=2)=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.13700
• Monoisotopic Mass: 312.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 19.6

Experimental Properties

• Color/Form: Golden powder
• Density: 1.1872 (rough estimate)
• Melting Point: 189-190 °C (dec.) (lit.)
• Boiling Point: 442.29°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6400 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 34.06000
• LogP: 2.94360
• Merck: 6612
• pka: 10.34 ± 0.02(at 25℃)
• Solubility: Soluble in ethanol, benzene, acetone, chloroform, ethyl acetate and dilute acid, slightly soluble in ether, almost insoluble in water.

Nitron Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles